3-Phenyl-3,4,5,6,7,8-hexahydro-2H-cyclohepta[b]thiophene

• CAS No.: 61942-69-6
• Molecular Formula: C15H18S
• Molecular Weight: 230.4 g/mol
• IUPAC Name: 3-phenyl-3,4,5,6,7,8-hexahydro-2H-cyclohepta[b]thiophene
• InChI: InChI=1S/C15H18S/c1-3-7-12(8-4-1)14-11-16-15-10-6-2-5-9-13(14)15/h1,3-4,7-8,14H,2,5-6,9-11H2
• InChI Key: JITITJFISRCHOU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SCC2C3=CC=CC=C3

Description

3-Phenyl-3,4,5,6,7,8-hexahydro-2H-cyclohepta[b]thiophene is a heterocyclic compound that contains a sulfur atom within its seven-membered ring structure. This compound is part of the thiophene family, which is known for its diverse applications in medicinal chemistry and material science .

Preparation Methods

The synthesis of 3-Phenyl-3,4,5,6,7,8-hexahydro-2H-cyclohepta[b]thiophene typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method includes the use of phenyl-substituted cycloheptanone and sulfur-containing reagents. The reaction conditions often involve the use of catalysts and solvents to facilitate the cyclization process . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency .

Chemical Reactions Analysis

3-Phenyl-3,4,5,6,7,8-hexahydro-2H-cyclohepta[b]thiophene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of thiol derivatives.

Substitution: Electrophilic substitution reactions can occur at the phenyl ring, leading to the formation of various substituted derivatives.

Scientific Research Applications

3-Phenyl-3,4,5,6,7,8-hexahydro-2H-cyclohepta[b]thiophene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: This compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research has explored its use in drug development, particularly for its potential therapeutic effects.

Industry: It is utilized in the development of materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-Phenyl-3,4,5,6,7,8-hexahydro-2H-cyclohepta[b]thiophene involves its interaction with molecular targets such as enzymes and receptors. The sulfur atom in the thiophene ring plays a crucial role in its binding affinity and reactivity. The compound can modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

3-Phenyl-3,4,5,6,7,8-hexahydro-2H-cyclohepta[b]thiophene can be compared with other thiophene derivatives such as:

Thiophene: A simpler five-membered ring structure with a sulfur atom, known for its use in organic electronics.

Benzothiophene: Contains a fused benzene ring, exhibiting different electronic properties and applications.

Dibenzothiophene: Features two fused benzene rings, used in the study of polycyclic aromatic hydrocarbons.

These comparisons highlight the unique seven-membered ring structure of this compound and its distinct chemical and biological properties .